Cas no 2097928-16-8 (2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 2097928-16-8
• MF: C₂₄H₂₄FN₃O₃
• MW: 421.464069366455
• CID: 5760286
• PubChem ID: 126852411
• Update Time: 2025-06-15

2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[[1-[2-(2-fluorophenoxy)acetyl]piperidin-4-yl]methyl]-6-phenylpyridazin-3-one
• 2-({1-[2-(2-fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one
• 2097928-16-8
• F6496-3251
• AKOS032458548
• 2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C24H24FN3O3/c25-20-8-4-5-9-22(20)31-17-24(30)27-14-12-18(13-15-27)16-28-23(29)11-10-21(26-28)19-6-2-1-3-7-19/h1-11,18H,12-17H2
• InChI Key： PWBZKVJGGVWGNL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(N1CCC(CN2C(C=CC(C3C=CC=CC=3)=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 421.18016980g/mol
• Monoisotopic Mass: 421.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one

Introduction to 2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 2097928-16-8)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development, with each novel structure offering unique potential for therapeutic applications. One such compound, 2-({1-[2-(2-Fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 2097928-16-8), has garnered significant attention due to its intriguing molecular architecture and promising biological activities. This compound belongs to the dihydropyridazinone class, a scaffold that has been extensively explored for its pharmacological properties.

The molecular structure of 2-(1-[2-(2-fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one features a piperidine ring linked to an acetyl group substituted with a 2-fluorophenoxy moiety, further connected to a dihydropyridazinone core. The presence of the fluorine atom in the phenoxy group introduces a level of electronic and steric modulation, which can significantly influence the compound's interactions with biological targets. This structural feature has been strategically incorporated to enhance binding affinity and selectivity, key parameters in drug design.

In recent years, there has been a growing interest in the development of small molecules that modulate neurological pathways. The piperidine moiety in 2-(1-[2-(2-fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors and ion channels. Preliminary studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it a valuable candidate for further investigation.

The dihydropyridazinone core is another critical component of this compound, contributing to its potential pharmacological activity. Dihydropyridazinones have been reported to possess diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in this scaffold allows for optimal interactions with biological targets, which is essential for achieving therapeutic efficacy. Moreover, the phenyl group attached to the dihydropyridazinone ring further enhances the compound's pharmacological profile by introducing additional binding sites.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening and molecular docking studies, which have been instrumental in understanding the binding mechanisms of such compounds. In the case of 2-(1-[2-(2-fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one, computational models have predicted strong interactions with specific enzymes and receptors involved in neurological disorders. These predictions provide a rational basis for designing further derivatives with improved pharmacokinetic and pharmacodynamic properties.

The synthesis of this compound represents a significant achievement in medicinal chemistry, showcasing the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including functional group transformations and protecting group strategies, which highlight the expertise required to develop such molecules. The successful synthesis not only validates the theoretical framework but also opens up possibilities for large-scale production and preclinical testing.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(1-[2-(2-fluorophenoxy)acetyl]piperidin-4-yl}methyl)-6-phenyl-2,3-dihydropyridazin-3-one are expected to play a crucial role in addressing unmet medical needs. The combination of structural innovation and computational insights provides a robust foundation for developing next-generation pharmaceuticals. Future studies will likely focus on optimizing synthetic routes, exploring analogues with enhanced properties, and evaluating their efficacy in preclinical models.

The potential applications of this compound extend beyond CNS disorders; it may also be relevant in treating conditions such as inflammation and metabolic diseases. The versatility of its molecular structure allows for modifications that could tailor its biological activity towards specific therapeutic goals. This flexibility is a hallmark of well-designed drug candidates and underscores the importance of innovative chemical synthesis.

In conclusion, 2-(1-[2-(2-fluorophenoxy)acetyl]piperidin-4-y]}methyl)-6-ph enyl}-23-dih ydrop y ridazin -_{CAS No. 209797928-16-8)) represents a promising lead in pharmaceutical research due to its unique structure and potential biological activities. Ongoing studies aim to fully elucidate its therapeutic potential and optimize its pharmacological profile for clinical applications.}